Cas no 1935232-16-8 (1-(difluoromethyl)-3-methoxy-1H-pyrazole)

1-(Difluoromethyl)-3-methoxy-1H-pyrazole is a fluorinated pyrazole derivative with notable applications in agrochemical and pharmaceutical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of biologically active compounds. The methoxy substituent at the 3-position further modulates electronic and steric properties, allowing for fine-tuning in molecular design. This compound is particularly useful in the development of crop protection agents, where its structural features contribute to improved efficacy and environmental compatibility. High purity and consistent synthesis protocols ensure reliable performance in industrial and laboratory settings. Its versatility underscores its importance in advanced chemical synthesis.

1-(difluoromethyl)-3-methoxy-1H-pyrazole structure

1935232-16-8 structure

Product Name:1-(difluoromethyl)-3-methoxy-1H-pyrazole

CAS No:1935232-16-8

MF:C₅H₆F₂N₂O

MW:148.110747814178

CID:5247319

Update Time:2025-06-14

1-(difluoromethyl)-3-methoxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-(difluoromethyl)-3-methoxy-
- 1-(difluoromethyl)-3-methoxy-1H-pyrazole
- Inchi： 1S/C5H6F2N2O/c1-10-4-2-3-9(8-4)5(6)7/h2-3,5H,1H3
- InChI Key： KLODJEPMNSATCJ-UHFFFAOYSA-N
- SMILES： N1(C(F)F)C=CC(OC)=N1

1-(difluoromethyl)-3-methoxy-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-250749-1.0g	1-(difluoromethyl)-3-methoxy-1H-pyrazole	1935232-16-8		1.0g	$0.0	2023-03-01
Enamine	EN300-250749-1g	1-(difluoromethyl)-3-methoxy-1H-pyrazole	1935232-16-8		1g	$0.0	2023-09-15

1-(difluoromethyl)-3-methoxy-1H-pyrazole Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 1-(difluoromethyl)-3-methoxy-1H-pyrazole

Recent Advances in the Study of 1-(Difluoromethyl)-3-methoxy-1H-pyrazole (CAS: 1935232-16-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(difluoromethyl)-3-methoxy-1H-pyrazole (CAS: 1935232-16-8) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural and functional properties. This heterocyclic compound, featuring a difluoromethyl group and a methoxy substituent, has demonstrated potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, reactivity, and biological activity, positioning it as a promising candidate for further investigation.

One of the key areas of interest is the role of 1-(difluoromethyl)-3-methoxy-1H-pyrazole as a versatile building block in medicinal chemistry. Researchers have leveraged its ability to participate in diverse chemical reactions, such as cross-coupling and nucleophilic substitution, to synthesize novel derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of kinase inhibitors, where the difluoromethyl group was found to improve metabolic stability and binding affinity.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in agrochemicals. A recent report in Pest Management Science detailed its efficacy as a precursor for fungicides, with the difluoromethyl moiety contributing to increased bioavailability and target specificity. The study underscored the compound's ability to disrupt fungal cell wall synthesis, offering a new avenue for combating resistant strains.

Further advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(difluoromethyl)-3-methoxy-1H-pyrazole. A 2024 paper in Organic Process Research & Development described a novel catalytic system that significantly reduces reaction times and byproduct formation, addressing previous challenges in large-scale synthesis. These improvements are expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, ongoing research aims to elucidate the mechanistic underpinnings of the compound's biological activity and explore its potential in emerging therapeutic areas, such as targeted protein degradation and immunotherapy. Collaborative efforts between academia and industry are anticipated to drive innovation and accelerate the translation of findings into practical applications. As the body of evidence grows, 1-(difluoromethyl)-3-methoxy-1H-pyrazole is poised to become a cornerstone in the development of next-generation chemical and biological tools.